Cas no 496967-80-7 (Benzoic acid, 5-amino-2-(phenylamino)-, methyl ester)

• Product Name: Benzoic acid, 5-amino-2-(phenylamino)-, methyl ester
• CAS No: 496967-80-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1530435
• Update Time: 2024-08-24

Benzoic acid, 5-amino-2-(phenylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2-(phenylamino)-, methyl ester

• Inchi： 1S/C14H14N2O2/c1-18-14(17)12-9-10(15)7-8-13(12)16-11-5-3-2-4-6-11/h2-9,16H,15H2,1H3
• InChI Key： HGSJXVBBABMPRM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N)=CC=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 242.10562

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 106 °C
• Boiling Point: 415.6±30.0 °C(Predicted)
• PSA: 64.35
• pka: 4.06±0.10(Predicted)